Cas no 1369946-74-6 (Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-)

Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-, is a halogenated aromatic compound featuring both chloro and fluoro substituents, along with an isopropyl group at the para position. This structure imparts unique reactivity and steric properties, making it valuable in organic synthesis and pharmaceutical intermediates. The electron-withdrawing effects of the halogens enhance its utility in electrophilic substitution reactions, while the isopropyl group contributes to controlled steric hindrance. Its well-defined molecular architecture allows for precise modifications in complex chemical processes. The compound is typically characterized by high purity and stability, ensuring consistent performance in specialized applications such as agrochemical and fine chemical manufacturing. Proper handling is advised due to its halogenated nature.
Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- structure
1369946-74-6 structure
Product Name:Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-
CAS No:1369946-74-6
MF:C9H10ClF
MW:172.627105236053
CID:5274263
PubChem ID:22087679
Update Time:2025-10-31

Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-
    • 2-Chloro-1-fluoro-4-isopropylbenzene
    • Inchi: 1S/C9H10ClF/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6H,1-2H3
    • InChI Key: PKJUHJHUTCAWSZ-UHFFFAOYSA-N
    • SMILES: C1(F)=CC=C(C(C)C)C=C1Cl

Computed Properties

  • Exact Mass: 172.0455062g/mol
  • Monoisotopic Mass: 172.0455062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

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Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- Related Literature

Additional information on Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-

Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- (CAS No. 1369946-74-6)

Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-, also known by its CAS number 1369946-74-6, is a chemical compound with a unique structure and properties. This compound belongs to the family of substituted benzenes, where the benzene ring is substituted with chlorine, fluorine, and a 1-methylethyl group. The presence of these substituents imparts distinct chemical and physical characteristics to the molecule, making it an interesting subject of study in various fields of chemistry.

The molecular formula of Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- is C9H10ClF. Its molecular weight is approximately 208.65 g/mol. The compound exhibits a melting point of around -5°C and a boiling point of about 55°C at standard pressure. These physical properties make it suitable for applications in organic synthesis and as an intermediate in the production of various chemical compounds.

Recent studies have focused on the synthesis and characterization of Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the Friedel-Crafts alkylation reaction, where a chlorinated benzene derivative is subjected to alkylation using a suitable alkylating agent in the presence of a Lewis acid catalyst. This method has shown promising results in terms of selectivity and efficiency.

The chemical stability of Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- has also been investigated under different conditions. Studies indicate that the compound is stable under normal storage conditions but may undergo degradation when exposed to strong oxidizing agents or extreme temperatures. These findings are crucial for ensuring safe handling and storage practices in industrial settings.

In terms of applications, Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- finds use as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to undergo further functionalization reactions makes it a valuable building block in organic synthesis. For instance, it can be used as a starting material for the preparation of more complex molecules with desired pharmacological or pesticidal activities.

The environmental impact of Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- has also been a topic of recent research. Studies suggest that the compound has low bioaccumulation potential and does not pose significant risks to aquatic life when handled responsibly. However, proper waste management practices are essential to minimize its environmental footprint.

In conclusion, Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- (CAS No. 1369946-74-6) is a versatile compound with unique properties that make it valuable in various chemical industries. Ongoing research continues to uncover new insights into its synthesis, applications, and environmental behavior, ensuring its continued relevance in modern chemistry.

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